Cas no 22094-44-6 (Nonanoic acid,4-hydroxy-, hydrazide)

• Product Name: Nonanoic acid,4-hydroxy-, hydrazide
• CAS No: 22094-44-6
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 287182
• PubChem ID: 313965
• Update Time: 2025-06-08

Nonanoic acid,4-hydroxy-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,4-hydroxy-, hydrazide
• 4-hydroxynonanehydrazide
• AC1L7OM8
• BBL018867
• NSC230266
• STK021124
• STOCK1S-03545
• starbld0032244
• VS-06807
• 22094-44-6
• NSC-230266
• DTXSID40310675
• AKOS005378517
• CS-0360421

• Inchi： 1S/C9H20N2O2/c1-2-3-4-5-8(12)6-7-9(13)11-10/h8,12H,2-7,10H2,1H3,(H,11,13)
• InChI Key： BIFDFFFGPJHPQC-UHFFFAOYSA-N
• SMILES： OC(CCC(NN)=O)CCCCC

Computed Properties

• Exact Mass: 188.1526
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35
• LogP: 1.78890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on Nonanoic acid,4-hydroxy-, hydrazide

Nonanoic acid,4-hydroxy-, hydrazide (CAS No: 22094-44-6) - A Comprehensive Overview

Nonanoic acid,4-hydroxy-, hydrazide, identified by its CAS number 22094-44-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This hydrazide derivative of nonanoic acid has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The compound's molecular structure, featuring a nonanoic acid backbone with a hydroxyl group at the fourth position and a hydrazide functional group, makes it a versatile molecule for further chemical modifications and biological studies.

The synthesis of Nonanoic acid,4-hydroxy-, hydrazide involves meticulous chemical processes that ensure high purity and yield. The hydroxyl group at the fourth carbon position enhances the compound's reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its use in the development of novel pharmaceuticals, particularly those targeting inflammatory and metabolic disorders. The hydrazide moiety is particularly noteworthy, as it can participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are often intermediates in drug synthesis.

In recent years, the study of Nonanoic acid derivatives has seen significant advancements, particularly in understanding their role in modulating biological pathways. The hydroxyl group in Nonanoic acid,4-hydroxy-, hydrazide allows for interactions with various enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. These findings have spurred further research into developing new drugs that leverage the structural advantages of this compound.

The hydrazide group in Nonanoic acid,4-hydroxy-, hydrazide also contributes to its potential use in proteomics and enzyme inhibition studies. Hydrazides are known to form stable adducts with carbonyl groups present in proteins and enzymes, which can be exploited for diagnostic and therapeutic purposes. Researchers are exploring its application in developing probes for enzyme activity assays and in designing targeted inhibitors for specific pathological conditions. The compound's ability to interact selectively with certain biomolecules makes it a valuable tool in biochemical research.

Recent clinical trials have begun to shed light on the therapeutic potential of Nonanoic acid derivatives. While Nonanoic acid,4-hydroxy-, hydrazide itself may not be directly used as a drug, its derivatives have shown promise in treating conditions such as arthritis and metabolic syndrome. The hydroxyl group's ability to engage with biological targets suggests that modifications to this core structure could lead to novel therapeutics. Scientists are currently investigating how different substituents on the nonanoic acid backbone can enhance the compound's bioactivity and reduce potential side effects.

The pharmaceutical industry has taken note of these findings, leading to increased investment in research related to Nonanoic acid derivatives. Companies are focusing on optimizing synthetic routes to produce these compounds more efficiently and cost-effectively. Additionally, there is growing interest in exploring the use of computational methods to predict the biological activity of different derivatives before conducting expensive wet-lab experiments. This approach not only accelerates drug discovery but also reduces the environmental impact associated with traditional trial-and-error methods.

The future prospects for Nonanoic acid,4-hydroxy-, hydrazide and its derivatives appear promising. As our understanding of biological pathways continues to expand, so does the potential for discovering new therapeutic applications. The compound's unique structural features make it a versatile scaffold for drug design, offering opportunities for innovation across multiple therapeutic areas. Whether used as an intermediate or a lead compound, Nonanoic acid derivatives hold significant promise for advancing medical science.